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Compound of Interest

Compound Name:
5,5-Dimethyldihydrofuran-2(3h)-

one

Cat. No.: B030224 Get Quote

In-Depth Technical Guide: 5,5-
Dimethyldihydrofuran-2(3H)-one
This technical guide provides a comprehensive overview of the core physicochemical

properties, characterization protocols, and logical workflows relevant to 5,5-
Dimethyldihydrofuran-2(3H)-one. The content is tailored for researchers, scientists, and

professionals engaged in drug development and related chemical research.

Core Molecular Data
5,5-Dimethyldihydrofuran-2(3H)-one, a heterocyclic organic compound, possesses the

following key molecular attributes:

Property Value Citations

Molecular Formula C6H10O2 [1][2][3]

Molecular Weight 114.14 g/mol [1]

Experimental Protocols
A fundamental aspect of chemical research involves the structural elucidation and

characterization of compounds. Infrared (IR) spectroscopy is a widely used analytical technique
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for identifying functional groups within a molecule.

Infrared (IR) Spectroscopy Protocol for 5,5-
Dimethyldihydrofuran-2(3H)-one
This protocol is based on the data available from the National Institute of Standards and

Technology (NIST) for the analysis of 5,5-Dimethyldihydrofuran-2(3H)-one.[1][4]

Objective: To obtain the infrared spectrum of 5,5-Dimethyldihydrofuran-2(3H)-one to identify

its functional groups and confirm its structural integrity.

Instrumentation:

A dispersive or FTIR spectrometer. The NIST reference spectrum was obtained on a

dispersive instrument.[1][4]

Sample Preparation:

For a liquid sample like 5,5-Dimethyldihydrofuran-2(3H)-one, the "smear" method is

employed for qualitative analysis.[1][4]

A small drop of the neat liquid is placed between two salt plates (e.g., NaCl or KBr).

The plates are gently pressed together to create a thin film of the sample.

Data Acquisition:

The salt plates containing the sample are placed in the spectrometer's sample holder.

The spectrum is recorded following the instrument's standard operating procedure. The

reference spectrum was obtained via transmission.[1][4]

Data Processing and Interpretation:

The resulting spectrum, a plot of transmittance versus wavenumber, is analyzed to identify

characteristic absorption bands.
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Key expected absorptions for 5,5-Dimethyldihydrofuran-2(3H)-one include a strong C=O

stretching band for the lactone functional group and C-H stretching and bending vibrations

for the alkyl groups.

Logical and Experimental Workflows
In a research and development setting, the characterization of a chemical compound follows a

logical progression of experiments to confirm its identity, purity, and structure. The following

diagram illustrates a typical workflow.
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General Workflow for Compound Characterization

Synthesis and Isolation

Structural Characterization

Purity Assessment

Final Confirmation
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(e.g., Chromatography, Distillation)
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Caption: A logical workflow for the synthesis, purification, and characterization of a chemical

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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